Cas no 2090715-42-5 (methyl 1H,4H,5H,6H,7H-imidazo4,5-cpyridine-7-carboxylate)

• Product Name: methyl 1H,4H,5H,6H,7H-imidazo4,5-cpyridine-7-carboxylate
• CAS No: 2090715-42-5
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5707780
• PubChem ID: 131558425
• Update Time: 2025-05-21

methyl 1H,4H,5H,6H,7H-imidazo4,5-cpyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2090715-42-5
• EN300-1067557
• Methyl1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-7-carboxylate
• Methyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-7-carboxylate
• methyl 1H,4H,5H,6H,7H-imidazo4,5-cpyridine-7-carboxylate

• Inchi： 1S/C8H11N3O2/c1-13-8(12)5-2-9-3-6-7(5)11-4-10-6/h4-5,9H,2-3H2,1H3,(H,10,11)
• InChI Key： GTXFHZXJVCAXBV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2=C(CNC1)NC=N2)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 67Ų

Additional information on methyl 1H,4H,5H,6H,7H-imidazo4,5-cpyridine-7-carboxylate

Methyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-7-carboxylate (CAS No: 2090715-42-5)

The compound methyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-7-carboxylate (CAS No: 2090715-42-5) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and versatile applications. The CAS number 2090715-42-5 uniquely identifies this compound in chemical databases worldwide.

Recent studies have highlighted the importance of imidazo[4,5-c]pyridines in drug discovery and development. These compounds are often explored for their potential as kinase inhibitors or as building blocks in the synthesis of more complex molecules. The methyl ester group in this compound adds to its versatility by influencing its solubility and bioavailability properties. Researchers have demonstrated that such modifications can significantly enhance the pharmacokinetic profiles of drugs under development.

The synthesis of methyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-7-carboxylate involves a multi-step process that typically begins with the preparation of the imidazopyridine core. This is followed by esterification to introduce the methyl group at the carboxylate position. Advanced techniques such as microwave-assisted synthesis or catalytic methods have been employed to optimize the reaction conditions and improve yields. These methods are particularly advantageous due to their efficiency and reduced environmental impact compared to traditional synthetic approaches.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has been leveraged in several recent studies targeting various therapeutic areas. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. The imidazo[4,5-c]pyridine framework is particularly appealing due to its ability to interact with protein targets through hydrogen bonding and π–π interactions.

Moreover, the methyl ester group plays a crucial role in modulating the physical and chemical properties of the compound. It enhances lipophilicity without significantly compromising solubility in aqueous media. This balance is critical for designing drugs that can effectively cross biological membranes and reach their target sites within the body.

Recent advancements in computational chemistry have also contributed to a deeper understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that methyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-7-carboxylate exhibits strong binding affinities towards certain enzyme active sites. These findings underscore its potential as a lead compound in drug design programs targeting specific disease pathways.

In addition to its pharmacological applications, this compound is also valued as an intermediate in organic synthesis. Its unique structure allows for further functionalization to create more complex molecules with tailored properties. For example, substitution reactions at various positions on the imidazopyridine ring can yield derivatives with enhanced activity or selectivity.

The stability and purity of methyl 1H,4H,5H,6H,7H-imidazo[4,c]pyridine-7-carboxylate are critical factors that influence its performance in both research and industrial settings. Rigorous quality control measures are often implemented during its production to ensure consistency across batches. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are commonly used for characterization purposes.

Looking ahead, ongoing research continues to explore new avenues for leveraging this compound's unique properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative solutions in drug discovery and development. As our understanding of this compound deepens through cutting-edge research methodologies like CRISPR-Cas9 gene editing or machine learning-based predictive modeling tools.